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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568 Get Quote

Essential Safety and Handling Guide for 4-
Butylaniline
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling 4-Butylaniline. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

safe laboratory practices.

Personal Protective Equipment (PPE)
When working with 4-Butylaniline, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure. This includes:

Eye and Face Protection: Chemical splash goggles are required.[1][2] For tasks with a

higher risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection: Appropriate protective gloves, such as neoprene or nitrile rubber, must be

worn to prevent skin contact.[1][3] Protective clothing is also necessary to prevent skin

exposure.[1][4][5] An acid protection apron can provide an additional layer of safety.[3]

Respiratory Protection: All handling of 4-Butylaniline should occur in a well-ventilated area,

preferably within a chemical fume hood.[1] If exposure limits are exceeded or if irritation is
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experienced, a NIOSH or European Standard EN 149 approved respirator is necessary.[1][4]

In case of a fire, a self-contained breathing apparatus (SCBA) is required.[1][4][5]

Footwear: Protective footwear, such as HAZ-MAT boots, should be worn, especially when

handling larger quantities or during spill cleanup.[3]

Hazardous Properties of 4-Butylaniline
The following table summarizes the key hazardous properties of 4-Butylaniline. It is crucial to

be aware of these characteristics to handle the substance safely.

Property Value

Appearance
Clear colorless mobile liquid with an ethereal

odor.[6]

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

Boiling Point 138.5°C

Flash Point 101°C (213.8°F) - 107°C (224.6°F)[1][7]

Health Hazards

Toxic if swallowed, in contact with skin, or if

inhaled.[2] Causes severe skin burns and eye

damage.[4][5] May cause respiratory irritation.[2]

[4][5]

Environmental Hazards
Very toxic to aquatic life with long lasting effects.

[4][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 4-
Butylaniline:

Handling:

Always handle 4-Butylaniline within a chemical fume hood.[1]
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Avoid direct physical contact with the chemical.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Wash hands and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke in areas where 4-Butylaniline is handled or stored.[4][5]

Storage:

Store in a cool, dry, dark, and well-ventilated place.[1][4][5]

Keep containers tightly closed.[1][4][5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[4][5]

Keep away from sources of ignition.[1]

Spill and Disposal Plan
In the event of a spill or for the disposal of 4-Butylaniline waste, the following procedures must

be followed:

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material such as dry earth, sand,

or a commercial absorbent.[1]

Collect: Carefully place the absorbed material into a suitable, closed container for

disposal.[1][4][5]

Decontaminate: Clean the spill area thoroughly.

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b089568?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.benchchem.com/product/b089568?utm_src=pdf-body
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of 4-Butylaniline waste in accordance with all applicable federal, state, and local

environmental regulations.

Waste materials should be placed in a designated, labeled, and sealed container.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Below is a workflow diagram illustrating the immediate actions to take in the event of a 4-
Butylaniline spill.
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Immediate Spill Response

Containment and Cleanup

Waste Disposal

4-Butylaniline Spill Occurs

Evacuate Immediate Area

1.

Alert Supervisor and Safety Officer

2.

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

3.

Contain the Spill
with Inert Absorbent Material

4.

Collect Absorbed Material
into a Labeled Waste Container

5.

Decontaminate the Spill Area

6.

Seal Waste Container

7.

Store in a Designated
Hazardous Waste Area

8.

Arrange for Professional
Waste Disposal

9.

Click to download full resolution via product page

Workflow for responding to a 4-Butylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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